![molecular formula C16H35NO2 B1205028 Hexadecasphinganine CAS No. 28457-97-8](/img/structure/B1205028.png)
Hexadecasphinganine
Overview
Description
Hexadecasphinganine, also known as C16 dihydrosphingosine or C16 sphinganine, belongs to the class of organic compounds known as 1,2-aminoalcohols . These are organic compounds containing an alkyl chain with an amine group bound to the C1 atom and an alcohol group bound to the C2 atom .
Molecular Structure Analysis
This compound has a molecular formula of C16H35NO2 . It has an average mass of 273.455 Da and a monoisotopic mass of 273.266785 Da . It has 2 defined stereocentres .Physical And Chemical Properties Analysis
This compound is a very hydrophobic molecule, practically insoluble in water, and relatively neutral . It has a logP value of 4.3 .Scientific Research Applications
1. Role in Apoptosis and Cellular Functions
Hexadecasphinganine, along with other sphingolipids, has been implicated in critical cellular functions, including apoptosis. A study revealed that certain anticancer agents, such as Hexadecylphosphocholine (HePC), induce apoptosis via intrinsic pathways involving caspase activation, cytochrome c release, and relocation of Bax to the mitochondria. These findings suggest a potential role of this compound in the apoptotic processes related to cancer treatment and cellular functions (Paris, Bertoglio, & Bréard, 2007).
2. Involvement in Metabolomic Profiles of Diseases
Metabolomic profiling is a powerful tool for understanding the molecular mechanisms of diseases. In a study on chronic gastritis and gastric cancer, this compound was identified as a differential metabolite. This suggests its potential role as a biomarker in these conditions and underscores the importance of lipid metabolism in the development of gastric diseases (Yu, Lai, Feng, Li, Feng, & Xu, 2021).
3. Biochemical Characterization and Biomedical Applications
This compound's biochemical properties have been explored for potential biomedical applications. A study focusing on β-d-N-acetyl-hexosaminidase A, an enzyme with potential in treating Tay-Sachs and Sandhoff diseases, highlighted the stability and functionality of this compound in immobilized form, promising for biotechnological and biomedical applications (Calzoni, Cesaretti, Montegiove, di Michele, & Emiliani, 2021).
4. Structural Studies and Significance in Biological Systems
Structural studies of this compound reveal its significance in various biological systems. For instance, research on the neutral glycosphingolipids of the Manduca sexta showed the presence of this compound in GSLs, suggesting its biological significance in insect metamorphosis and other physiological roles (Abeytunga, Oland, Somogyi, & Polt, 2008).
Properties
IUPAC Name |
(2S,3R)-2-aminohexadecane-1,3-diol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H35NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-16(19)15(17)14-18/h15-16,18-19H,2-14,17H2,1H3/t15-,16+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKLREJQHRKUJHD-JKSUJKDBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCC(C(CO)N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCCCC[C@H]([C@H](CO)N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H35NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10349654 | |
Record name | Hexadecasphinganine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10349654 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.45 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
28457-97-8 | |
Record name | Hexadecasphinganine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10349654 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.